Cas no 142064-82-2 (1H-Pyrrole-3-carbonitrile,4,5-dichloro-)
142064-82-2 structure
Product Name:1H-Pyrrole-3-carbonitrile,4,5-dichloro-
CAS No:142064-82-2
MF:C5H2Cl2N2
MW:160.988778591156
CID:101281
PubChem ID:22915302
Update Time:2025-04-18
1H-Pyrrole-3-carbonitrile,4,5-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carbonitrile,4,5-dichloro-
- 1H-Pyrrole-3-carbonitrile, 4,5-dichloro-
- 4,5-DICHLORO-1H-PYRROLE-3-CARBONITRILE
- 142064-82-2
- 1H-Pyrrole-3-carbonitrile,4,5-dichloro-(9CI)
-
- Inchi： 1S/C5H2Cl2N2/c6-4-3(1-8)2-9-5(4)7/h2,9H
- InChI Key： WURKJCCLHBBFLW-UHFFFAOYSA-N
- SMILES： ClC1=C(NC=C1C#N)Cl
Computed Properties
- Exact Mass: 159.96
- Monoisotopic Mass: 159.96
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.6A^2
- XLogP3: 2
1H-Pyrrole-3-carbonitrile,4,5-dichloro- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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